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Compound of Interest

Compound Name: 7-Octyn-1-ol

Cat. No.: B141416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 7-Octyn-1-ol (CAS No.

871-91-0), a terminal alkynyl alcohol utilized in various synthetic applications, including as a

precursor for pharmaceutical intermediates and in click chemistry.[1][2][3] Adherence to the

following precautions is critical to ensure the safety of laboratory personnel and the integrity of

experimental outcomes.

Hazard Identification and Classification
7-Octyn-1-ol is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with its irritant properties and potential for harm if ingested.[4]

GHS Classification Summary[4]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure; Respiratory

Tract Irritation

3
H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word: Warning

Physical and Chemical Properties
A summary of the key physical and chemical properties of 7-Octyn-1-ol is provided below.

Property Value

Molecular Formula C₈H₁₄O[2]

Molecular Weight 126.20 g/mol [4]

Appearance Clear, colorless to pale yellow liquid[2]

Boiling Point 191.5°C at 760 mmHg[3]

Density 0.9 ± 0.1 g/cm³[3]

Flash Point 116.3 ± 14.9 °C[3]

Solubility Soluble in alcohol.[3] Insoluble in water.

Refractive Index 1.455[3]
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Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with 7-
Octyn-1-ol.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling 7-Octyn-1-ol
to ensure appropriate PPE is selected.

PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile rubber).

Inspect gloves for integrity before use.

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Not typically required when handled in a well-

ventilated area or a chemical fume hood. If

vapors are likely to be generated, use a NIOSH-

approved respirator with an appropriate

cartridge.

Engineering Controls
Work in a well-ventilated laboratory.

Use a chemical fume hood for all procedures that may generate aerosols or vapors.

General Handling Precautions
Avoid contact with skin, eyes, and clothing.[5]

Do not breathe vapors or mists.

Wash hands thoroughly after handling.
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Keep away from heat, sparks, and open flames.[6]

Terminal alkynes, like 7-Octyn-1-ol, can form explosive metal acetylides with certain heavy

metals such as silver, copper(I), and mercury. Avoid contact with these metals and their salts.

[7]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Store away from incompatible materials, such as strong oxidizing agents.

For long-term storage, it is recommended to store under an inert atmosphere (e.g., nitrogen

or argon) at low temperatures (-20°C for one month, -80°C for six months) to prevent

degradation.[1][7]

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

give artificial respiration. Seek immediate

medical attention.[8]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Unsuitable Extinguishing Media: Do not use a heavy stream of water as it may spread the

fire.

Specific Hazards: Combustible liquid. Vapors are heavier than air and may travel to a source

of ignition and flash back.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE.
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable container for disposal.[9]

Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations. Do not dispose of

down the drain.

Experimental Protocols
The following are general experimental protocols for handling terminal alkynes like 7-Octyn-1-
ol. Specific experimental conditions should be optimized for each reaction.

General Protocol for a Small-Scale Reaction
Preparation:

Ensure the reaction is performed in a clean, dry, and inert atmosphere (e.g., under

nitrogen or argon).

All glassware should be oven-dried and cooled under an inert atmosphere.

Reagent Addition:

Add the solvent to the reaction flask via a syringe or cannula.

Add 7-Octyn-1-ol to the reaction flask via a syringe.

Add other reagents to the reaction flask in the appropriate order.

Reaction Monitoring:

Monitor the progress of the reaction by an appropriate analytical technique (e.g., TLC, GC-

MS, or NMR).

Workup:
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Once the reaction is complete, quench the reaction mixture appropriately.

Extract the product with a suitable organic solvent.

Wash the organic layer with brine, dry over an anhydrous drying agent (e.g., Na₂SO₄ or

MgSO₄), and filter.

Purification:

Remove the solvent under reduced pressure.

Purify the crude product by an appropriate method (e.g., column chromatography,

distillation, or recrystallization).

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 7-Octyn-1-ol.
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Caption: Workflow for the safe handling of 7-Octyn-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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